4-Bromo-3-chloro-7-fluoroquinoline
Overview
Description
4-Bromo-3-chloro-7-fluoroquinoline is a chemical compound with the empirical formula C9H4BrClFN . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-chloro-7-fluoroquinoline can be represented by the SMILES stringBrC1=C(Cl)C=NC2=CC(F)=CC=C21 . This notation provides a way to represent the structure using ASCII strings. The InChI key for this compound is LTUIVJKSXMZDLK-UHFFFAOYSA-N , which is a unique identifier that can be used to search for more information about this compound. Physical And Chemical Properties Analysis
4-Bromo-3-chloro-7-fluoroquinoline is a solid compound . Its molecular weight is 260.49 . For more detailed physical and chemical properties such as melting point, boiling point, and density, it’s recommended to refer to specialized chemical databases or material safety data sheets .Scientific Research Applications
Antibacterial Activity
Fluorinated quinolines, which include compounds like 4-Bromo-3-chloro-7-fluoroquinoline, have been found to exhibit antibacterial activity . This makes them potentially useful in the development of new antibiotics.
Antineoplastic Activity
Some synthetic quinolines have been found to exhibit antineoplastic activity . This means they could potentially be used in the treatment of various forms of cancer.
Antiviral Activity
In addition to their antibacterial properties, some quinolines also exhibit antiviral activities . This could make them useful in the development of antiviral drugs.
Enzyme Inhibition
Quinolines have been found to inhibit various enzymes . This property could be harnessed in the development of new drugs, particularly for diseases that are caused or exacerbated by specific enzymes.
Use in Agriculture
A number of fluorinated quinolines have found application in agriculture . While the specific uses aren’t mentioned, it’s possible that they could be used as pesticides or in other agricultural applications.
Components for Liquid Crystals
Fluorinated quinolines have also been used as components for liquid crystals . This suggests potential applications in the development of new materials and technologies.
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, 4-Bromo-3-chloro-7-fluoroquinoline is classified as Acute Tox. 4 Oral - Eye Dam. 1 . The compound has hazard statements H302 - H318, indicating that it is harmful if swallowed and causes serious eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-bromo-3-chloro-7-fluoroquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrClFN/c10-9-6-2-1-5(12)3-8(6)13-4-7(9)11/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTUIVJKSXMZDLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=CN=C2C=C1F)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30672653 |
Source
|
| Record name | 4-Bromo-3-chloro-7-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30672653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-chloro-7-fluoroquinoline | |
CAS RN |
1208814-10-1 |
Source
|
| Record name | 4-Bromo-3-chloro-7-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30672653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Benzyl-6-tosyl-1,6-diazaspiro[3.3]heptane](/img/structure/B572272.png)
